Cas no 16734-98-8 (4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid)

4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid Properties

Names and Identifiers

• 4'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylsulfonyl)-
• 4-(4-METHANESULFONYLPHENYL)BENZOIC ACID
• 4'-Methanesulfonyl-biphenyl-4-carboxylic acid
• 4'-(methanesulphonyl)biphenyl-4-carboxylic acid
• 4'-(Methylsulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4'-Methylsulfonyl-biphenyl-4-carbonsaeure
• ACMC-1BVD2
• ANW-22283
• CTK0G9513
• SureCN2349058
• 4-(4-Methylsulfonylphenyl)benzoic acid
• 4'-(Methanesulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylicacid
• CS-0208173
• BB 0223684
• AM807793
• BS-21692
• MFCD06802567
• 16734-98-8
• A849047
• QSBUYGJDNKPSAR-UHFFFAOYSA-N
• DTXSID20602489
• SCHEMBL2349058
• AKOS004118868
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylsulfonyl)-
• 4'-METHANESULFONYL-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 4-(4-Methanesulfonylphenyl)benzoic acid
• +Expand

• MDL： MFCD06802567
• InChIKey： QSBUYGJDNKPSAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O4S/c1-19(17,18)13-8-6-11(7-9-13)10-2-4-12(5-3-10)14(15)16/h2-9H,1H3,(H,15,16)
• SMILES： CS(=O)(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 276.04566
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 276.04563003g/mol
• Heavy Atom Count: 19
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44
• Boiling Point: 519.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 267.7±30.1 °C
• Density: 1.3±0.1 g/cm3